3-{3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl}-2-cyanoprop-2-enamide

• IUPAC Name: 3-[3-[(2-chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyanoprop-2-enamide
• InChI: InChI=1S/C18H15ClN2O3/c1-23-16-7-6-12(8-14(10-20)18(21)22)9-17(16)24-11-13-4-2-3-5-15(13)19/h2-9H,11H2,1H3,(H2,21,22)
• InChI Key: CLOYRYLFKPQIRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C(C#N)C(=O)N)OCC2=CC=CC=C2Cl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

3-{3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl}-2-cyanoprop-2-enamide, also known as CCMP, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural characterization of compounds related to 3-{3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl}-2-cyanoprop-2-enamide have been a focus in scientific research. For example, the spontaneous alternating copolymerization of methoxyallene with 4-chlorophenyl isocyanate has led to the creation of polyamides with highly reactive exo-methylene groups, highlighting the innovative approach to polymer synthesis and the potential for further functionalization (Mizuya, Yokozawa, & Endo, 1989). Similarly, ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate was prepared and characterized, offering insights into the enamine tautomerism and the effects of substituent positioning on molecular structure (Johnson et al., 2006).

Mechanofluorochromic Properties

Research on the mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives, including 2-cyano-3-(2-methoxyphenyl)-2-propenamide and its analogs, has revealed their potential for optical applications. These studies have shown how the distinct stacking modes of such molecules can influence their luminescent properties, opening avenues for their use in sensing and display technologies (Song et al., 2015).

Polyamide and Polyimide Synthesis

The synthesis of hyperbranched aromatic polyamides from 5-aminoisophthalic acid demonstrates the versatility of compounds related to 3-{3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl}-2-cyanoprop-2-enamide in creating advanced polymeric materials. These polyamides, further modified to include methoxy end groups, exhibit significant potential for engineering applications due to their unique structural features and properties (Haba et al., 1998).

Herbicidal Activity

In the realm of agriculture, derivatives of 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, structurally related to the compound , have been synthesized and evaluated for their herbicidal activity. These compounds have shown promising results in controlling unwanted vegetation, illustrating the potential of such chemical frameworks in the development of new herbicides (Wang et al., 2004).